![molecular formula C19H21N7O B5638333 2-{2-oxo-2-[(1S*,5R*)-3-(2-pyrimidinyl)-3,6-diazabicyclo[3.2.2]non-6-yl]ethyl}-2H-1,2,3-benzotriazole](/img/structure/B5638333.png)
2-{2-oxo-2-[(1S*,5R*)-3-(2-pyrimidinyl)-3,6-diazabicyclo[3.2.2]non-6-yl]ethyl}-2H-1,2,3-benzotriazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves cyclizations and reactions with benzotriazole, providing a foundation for understanding complex chemical syntheses. For instance, the synthesis of 1,4-benzothiazepines and 1,4-benzoxazepines through cyclizations of benzotriazole derivatives demonstrates intricate chemical processes similar to those possibly used for the target compound (Katritzky et al., 2001).
Molecular Structure Analysis
X-ray crystallography and NMR spectroscopy are pivotal in determining molecular structures. For example, the structure determination of ethyl 2-[1-(4-chlorophenyl)-2,5-dioxo-1,2,3,5-tetrahydroimidazo[1′,2′:1,2]pyrimidino[5,4-b][1]benzofuran-3-yl]acetate by X-ray analysis reveals the complexity and precision involved in elucidating molecular structures of complex organic compounds (Hu, Zhu, & Chen, 2007).
Chemical Reactions and Properties
Chemical reactions involving benzotriazole derivatives often lead to novel heterocyclic compounds with varied applications. A study on asymmetric syntheses from benzotriazole illustrates the versatility and chemical reactivity of such compounds, hinting at possible reactions the target compound may undergo (Katritzky, Cui, Yang, & Steel, 1999).
Physical Properties Analysis
Investigations into the physical properties of complex organic molecules, such as solubility, melting points, and crystal structure, are crucial for understanding their behavior in various conditions. The detailed analysis of ethyl 2-(benzo[d]oxazol-2-yl)-5-oxo-3-(o-tolylamino)-2,5-dihydroisoxazole-4-carboxylate’s crystal structure provides insights into intermolecular interactions and stability, which could be analogous to those of the target compound (Marjani, 2013).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with various reagents, define a compound's potential applications. Research on the synthesis and reactivity of 3-(benzothiazol-2-yl)-3-oxopropanenitrile, for instance, showcases the diverse chemical behavior of benzotriazole derivatives, offering a glimpse into the chemical versatility of the compound (Farag, Dawood, & Kandeel, 1996).
properties
IUPAC Name |
2-(benzotriazol-2-yl)-1-[(1S,5R)-3-pyrimidin-2-yl-3,6-diazabicyclo[3.2.2]nonan-6-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N7O/c27-18(13-26-22-16-4-1-2-5-17(16)23-26)25-11-14-6-7-15(25)12-24(10-14)19-20-8-3-9-21-19/h1-5,8-9,14-15H,6-7,10-13H2/t14-,15+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHZWGYKBTSUQEJ-LSDHHAIUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CN(CC1CN2C(=O)CN3N=C4C=CC=CC4=N3)C5=NC=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]2CN(C[C@H]1CN2C(=O)CN3N=C4C=CC=CC4=N3)C5=NC=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.